Cas no 30652-21-2 (4(1H)-Pyridinone,3-hydroxy-1-(2-hydroxyethyl)-2-methyl-)

4(1H)-Pyridinone,3-hydroxy-1-(2-hydroxyethyl)-2-methyl- structure
30652-21-2 structure
Product Name:4(1H)-Pyridinone,3-hydroxy-1-(2-hydroxyethyl)-2-methyl-
CAS No:30652-21-2
MF:C8H11NO3
MW:169.177842378616
CID:307287
PubChem ID:94414
Update Time:2025-04-19

4(1H)-Pyridinone,3-hydroxy-1-(2-hydroxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,3-hydroxy-1-(2-hydroxyethyl)-2-methyl-
    • 3-hydroxy-1-(2-hydroxyethyl)-2-methylpyridin-4-one
    • 1-(Ethan-1-ol)-2-methyl-3-hydroxypyridin-4-one
    • 3-Hydroxy-1-(2-hydroxyethyl)-2-methyl-4(1H)-pyridin
    • 3-hydroxy-1-(2'-hydroxyethyl)-2-methylpyrid-4-one
    • 3-hydroxy-1-(2-hydroxyethyl)-2-methylpyridin-4(1H)-one
    • 3-hydroxy-2-methyl-1-(2-hydroxyethyl)-4-pyridinone
    • AC1Q6AED
    • BRN 1454566
    • CP40
    • CP40 (Chelating agent)
    • SureCN4394165
    • ZJDRWNJIMXVJQG-UHFFFAOYSA-N
    • 4(1H)-Pyridinone, 3-hydroxy-1-(2-hydroxyethyl)-2-methyl-
    • CHEMBL79782
    • 3-hydroxy-1(2'-hydroxyethyl)-2-methylpyrid-4-one
    • 3-hydroxy-1-(2-hydroxyethyl)-2-methyl-1,4-dihydropyridin-4-one
    • NCI60_003174
    • SCHEMBL4394165
    • 30652-21-2
    • DTXSID70184700
    • CP40 compound
    • VS-13756
    • NSC 353638
    • 1-(2'-Hydroxyethyl)-3-hydroxy-2-methyl-4-pyridinone
    • NSC-353638
    • CP-40 (chelating agent)
    • AKOS006276802
    • NSC353638
    • 4(1H)-PYRIDONE, 3-HYDROXY-1-(2-HYDROXYETHYL)-2-METHYL-
    • 3-Hydroxy-1-(2-hydroxyethyl)-2-methyl-4(1H)-pyridinone
    • T5FE5EU7U5
    • Inchi: 1S/C8H11NO3/c1-6-8(12)7(11)2-3-9(6)4-5-10/h2-3,10,12H,4-5H2,1H3
    • InChI Key: ZJDRWNJIMXVJQG-UHFFFAOYSA-N
    • SMILES: OC1C(C=CN(C=1C)CCO)=O

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.77
  • LogP: -0.14540
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